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Compound of Interest

Compound Name: 2,2-Diphenylglycine

Cat. No.: B147090 Get Quote

Technical Support Center: 2,2-Diphenylglycine
Solubility
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in improving the

solubility of 2,2-Diphenylglycine in organic solvents.

Frequently Asked Questions (FAQs)
Q1: In which organic solvents is 2,2-Diphenylglycine known to be soluble?

2,2-Diphenylglycine is reported to be soluble in chloroform, dichloromethane, ethyl acetate,

DMSO, and acetone.[1] It exhibits slight solubility in methanol, particularly with heating.[2]

Q2: What does "sparingly soluble" in water mean for 2,2-Diphenylglycine?

"Sparingly soluble" indicates that only a small amount of 2,2-Diphenylglycine will dissolve in

water under standard conditions.[2][3] For most applications requiring a solution, pure water

will not be a suitable solvent.

Q3: Are there any general tips for dissolving 2,2-Diphenylglycine?

Yes, for compounds that are slightly soluble, warming the mixture to 37°C and using an

ultrasonic bath can help increase the rate of dissolution and the amount of solute that can be
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dissolved.[1]

Q4: How does the structure of 2,2-Diphenylglycine affect its solubility?

2,2-Diphenylglycine is an amino acid, meaning it has both a carboxylic acid group and an

amino group. These groups can exist in a charged zwitterionic form, which influences its

solubility.[4][5] The presence of two phenyl groups makes the molecule relatively nonpolar,

contributing to its solubility in organic solvents.

Troubleshooting Guides
Issue: 2,2-Diphenylglycine is not dissolving in my chosen organic solvent.

Initial Steps:

Verify Solvent Choice: Confirm that you are using a solvent in which 2,2-Diphenylglycine
is known to be soluble (see table below).

Gentle Heating: Warm the solution to approximately 37°C while stirring.[1] Increased

temperature often enhances solubility.[6]

Sonication: Place the sample in an ultrasonic bath for a short period.[1] This can help

break up solid particles and facilitate dissolution.

Advanced Troubleshooting:

Co-solvency: If the compound remains insoluble, consider adding a small amount of a co-

solvent.[7][8][9] A co-solvent is a secondary solvent that is miscible with the primary

solvent and can help to increase the solubility of the solute.[7] For example, if your primary

solvent is methanol, adding a small percentage of DMSO might improve solubility.

pH Adjustment: Since 2,2-Diphenylglycine is an amino acid, its solubility can be

significantly influenced by pH.[4][6] Adding a small amount of a suitable acid or base to the

solvent can shift the equilibrium from the less soluble zwitterionic form to a more soluble

cationic or anionic form.[4]

Salt Formation: For ionizable compounds like 2,2-Diphenylglycine, converting the free

acid or base to a salt can dramatically improve solubility.[10][11][12] This is a common
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strategy in pharmaceutical development.[11]

Issue: My solution of 2,2-Diphenylglycine is cloudy or has formed a precipitate.

Possible Causes & Solutions:

Supersaturation: The solution may have been temporarily supersaturated and is now

precipitating out. Try gently warming the solution while stirring to redissolve the precipitate.

Solvent Evaporation: If the solvent has evaporated over time, the concentration of 2,2-
Diphenylglycine may have exceeded its solubility limit. Add a small amount of fresh

solvent to see if the precipitate redissolves.

Temperature Change: If the solution was prepared at an elevated temperature and then

cooled, the solubility may have decreased, leading to precipitation. Re-warming the

solution may resolve this.

Contamination: Ensure that the solvent and the 2,2-Diphenylglycine are pure, as

contaminants can sometimes reduce solubility.

Data Presentation
Table 1: Solubility of 2,2-Diphenylglycine in Various Solvents
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Solvent Solubility Reference

Chloroform Soluble [1]

Dichloromethane Soluble [1]

Ethyl Acetate Soluble [1]

DMSO
Soluble (Slightly, can be

improved with heat)
[1][2]

Acetone Soluble [1]

Methanol
Slightly Soluble (can be

improved with heat)
[2]

Water Sparingly Soluble [2][3]

Experimental Protocols
Protocol: Improving Solubility of 2,2-Diphenylglycine using a Co-solvent System

This protocol outlines a general method for enhancing the solubility of 2,2-Diphenylglycine in

a primary organic solvent by introducing a co-solvent.

Materials:

2,2-Diphenylglycine

Primary organic solvent (e.g., Methanol)

Co-solvent (e.g., DMSO)

Volumetric flasks

Stir plate and stir bar

Warming bath or hot plate

Ultrasonic bath
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Procedure:

Initial Attempt:

Accurately weigh a known amount of 2,2-Diphenylglycine and place it in a volumetric

flask.

Add a small volume of the primary solvent (e.g., Methanol) and stir at room temperature

for 5-10 minutes.

If the compound does not dissolve, proceed to the next steps.

Application of Heat and Sonication:

Gently warm the mixture to 37°C while continuing to stir.

If solubility is still limited, place the flask in an ultrasonic bath for 5-10 minutes.

Introduction of a Co-solvent:

If the 2,2-Diphenylglycine remains insoluble, begin adding the co-solvent (e.g., DMSO)

dropwise while stirring.

Start with a small percentage of the total volume, for example, 1-5% (v/v) of co-solvent.

Continue to add the co-solvent in small increments until the 2,2-Diphenylglycine is fully

dissolved.

Note the final ratio of primary solvent to co-solvent required to achieve complete

dissolution.

Final Preparation:

Once the compound is dissolved, add the primary solvent to reach the final desired

volume in the volumetric flask.

Store the solution appropriately, noting that stock solutions are often best prepared fresh

but can sometimes be stored at -20°C for short periods.[1] It is recommended to allow the
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vial to reach room temperature for at least an hour before opening.[1]

Visualizations

Start: Dissolve 2,2-Diphenylglycine
in chosen organic solvent

Is the compound fully dissolved?

Warm to 37°C and/or sonicate

No

Success: Compound Dissolved

Yes

Is the compound fully dissolved?

Add a co-solvent (e.g., 1-10% DMSO)

No

Yes

Is the compound fully dissolved?

Consider pH adjustment or salt formation

No Yes

Re-evaluate solvent choice or experimental design
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Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving 2,2-Diphenylglycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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